Cas no 2137658-42-3 (1H-Pyrazole-1-propanoic acid, α,α-difluoro-4-methyl-, hydrazide)

• Product Name: 1H-Pyrazole-1-propanoic acid, α,α-difluoro-4-methyl-, hydrazide
• CAS No: 2137658-42-3
• MF: C₇H₁₀F₂N₄O
• MW: 204.177307605743
• CID: 5297741
• Update Time: 2025-10-05

1H-Pyrazole-1-propanoic acid, α,α-difluoro-4-methyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(4-methyl-1H-pyrazol-1-yl)propanehydrazide
• 2,2-Difluoro-3-(4-methylpyrazol-1-yl)propanehydrazide
• 1H-Pyrazole-1-propanoic acid, α,α-difluoro-4-methyl-, hydrazide

• Inchi： 1S/C7H10F2N4O/c1-5-2-11-13(3-5)4-7(8,9)6(14)12-10/h2-3H,4,10H2,1H3,(H,12,14)
• InChI Key： UZEOUICNOLSMEV-UHFFFAOYSA-N
• SMILES： FC(C(NN)=O)(CN1C=C(C)C=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• XLogP3: -0.2
• Topological Polar Surface Area: 72.9

Additional information on 1H-Pyrazole-1-propanoic acid, α,α-difluoro-4-methyl-, hydrazide

Introduction to 1H-Pyrazole-1-propanoic acid, α,α-difluoro-4-methyl-, hydrazide (CAS No. 2137658-42-3)

1H-Pyrazole-1-propanoic acid, α,α-difluoro-4-methyl-, hydrazide (CAS No. 2137658-42-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of hydrazides, which are known for their diverse biological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The chemical structure of 1H-Pyrazole-1-propanoic acid, α,α-difluoro-4-methyl-, hydrazide is characterized by a pyrazole ring attached to a propanoic acid moiety with two fluorine atoms at the alpha position and a methyl group at the fourth position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of 1H-Pyrazole-1-propanoic acid, α,α-difluoro-4-methyl-, hydrazide in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1H-Pyrazole-1-propanoic acid, α,α-difluoro-4-methyl-, hydrazide has shown promising antimicrobial activity against a range of bacterial strains. Research conducted at the University of California demonstrated that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic processes.

The anticancer potential of 1H-Pyrazole-1-propanoic acid, α,α-difluoro-4-methyl-, hydrazide has also been explored in several preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS), which lead to DNA damage and cell death.

The pharmacokinetic properties of 1H-Pyrazole-1-propanoic acid, α,α-difluoro-4-methyl-, hydrazide have been evaluated in animal models. Results indicate that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it a promising candidate for further development as an oral therapeutic agent.

Safety and toxicity studies have shown that 1H-Pyrazole-1-propanoic acid, α,α-difluoro-4-methyl-, hydrazide is well-tolerated at therapeutic doses. Preclinical toxicology assessments in rodents did not reveal any significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 1H-Pyrazole-1-propanoic acid, α,α-difluoro-4-methyl-, hydrazide (CAS No. 2137658-42-3) is a multifunctional compound with potential applications in the treatment of inflammatory diseases, microbial infections, and cancer. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry.